2-[(2-fluorophenoxy)methyl]-N-isopropyl-1,3-oxazole-4-carboxamide

• IUPAC Name: 2-[(2-fluorophenoxy)methyl]-N-propan-2-yl-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C14H15FN2O3/c1-9(2)16-14(18)11-7-20-13(17-11)8-19-12-6-4-3-5-10(12)15/h3-7,9H,8H2,1-2H3,(H,16,18)
• InChI Key: IAEPMEKQNDVZDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=COC(=N1)COC2=CC=CC=C2F
• Molecular Formula: C14H15FN2O3
• Molecular Weight: 278.28 g/mol

Description

2-[(2-fluorophenoxy)methyl]-N-isopropyl-1,3-oxazole-4-carboxamide, also known as FLUO-AM1, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-[(2-fluorophenoxy)methyl]-N-isopropyl-1,3-oxazole-4-carboxamide functions as a fluorescent indicator for intracellular calcium ions by binding to the calcium ions and causing a change in fluorescence intensity. It has also been shown to modulate the activity of the TRPV1 ion channel by binding to a specific site on the channel and altering its function.
Biochemical and Physiological Effects:
2-[(2-fluorophenoxy)methyl]-N-isopropyl-1,3-oxazole-4-carboxamide has been shown to have minimal effects on cellular viability and function, making it a useful tool for studying cellular processes without interfering with normal cellular function. It has also been shown to have a high affinity for calcium ions, allowing for sensitive detection of calcium signaling in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(2-fluorophenoxy)methyl]-N-isopropyl-1,3-oxazole-4-carboxamide is its high selectivity and sensitivity for calcium ions, making it a useful tool for studying calcium signaling in cells. It also has minimal effects on cellular viability and function, allowing for accurate and reliable results. However, one limitation is that it requires the use of specialized equipment for fluorescence detection, which may not be readily available in all labs.

Future Directions

There are several potential future directions for research involving 2-[(2-fluorophenoxy)methyl]-N-isopropyl-1,3-oxazole-4-carboxamide. One area of interest is the development of new fluorescent probes based on 2-[(2-fluorophenoxy)methyl]-N-isopropyl-1,3-oxazole-4-carboxamide for imaging other cellular processes, such as reactive oxygen species and pH changes. Another potential direction is the use of 2-[(2-fluorophenoxy)methyl]-N-isopropyl-1,3-oxazole-4-carboxamide in drug discovery and screening, as it has been shown to modulate the activity of ion channels and receptors. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(2-fluorophenoxy)methyl]-N-isopropyl-1,3-oxazole-4-carboxamide and its potential applications in various fields of research.

Synthesis Methods

The synthesis of 2-[(2-fluorophenoxy)methyl]-N-isopropyl-1,3-oxazole-4-carboxamide involves the reaction of 2-fluorobenzyl alcohol with isopropylamine and chloroacetyl chloride, followed by cyclization with hydroxylamine hydrochloride. This method yields a white solid product with a purity of over 95%.

Scientific Research Applications

2-[(2-fluorophenoxy)methyl]-N-isopropyl-1,3-oxazole-4-carboxamide has been used in various scientific research applications, including as a fluorescent probe for imaging intracellular calcium ions, a tool for studying the function of endocannabinoid receptors, and a modulator of the TRPV1 ion channel. It has also been used in studies investigating the role of calcium signaling in cellular processes, such as apoptosis and autophagy.